Cas no 223786-07-0 (4-[4-(cyclopropylmethyl)piperazin-1-yl]aniline)

• Product name: 4-[4-(cyclopropylmethyl)piperazin-1-yl]aniline
• CAS No: 223786-07-0
• MF: C₁₄H₂₁N₃
• MW: 231.336642980576
• CID: 3914147
• PubChem ID: 21958911

4-[4-(cyclopropylmethyl)piperazin-1-yl]aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[4-(cyclopropylmethyl)-1-piperazinyl]-
• 4-[4-(cyclopropylmethyl)piperazin-1-yl]aniline
• SCHEMBL5725238
• DB-425924
• 4-[4-(cyclopropylmethyl)-1-piperazinyl]benzenamine
• XKRBQRAKPNGUGG-UHFFFAOYSA-N
• AKOS005851080
• 4-(4-(cyclopropylmethyl)piperazin-1-yl)aniline
• F1908-1099
• 223786-07-0

• Inchi： InChI=1S/C14H21N3/c15-13-3-5-14(6-4-13)17-9-7-16(8-10-17)11-12-1-2-12/h3-6,12H,1-2,7-11,15H2
• InChI Key： XKRBQRAKPNGUGG-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 231.173547683Da
• Monoisotopic Mass: 231.173547683Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.5Ų

Additional information on 4-[4-(cyclopropylmethyl)piperazin-1-yl]aniline

Comprehensive Overview of 4-[4-(cyclopropylmethyl)piperazin-1-yl]aniline (CAS No. 223786-07-0)

4-[4-(cyclopropylmethyl)piperazin-1-yl]aniline, with the CAS number 223786-07-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a piperazine ring, a cyclopropylmethyl group, and an aniline moiety, making it a versatile intermediate in drug discovery and material science. Researchers and industry professionals frequently search for terms like "4-[4-(cyclopropylmethyl)piperazin-1-yl]aniline synthesis", "CAS 223786-07-0 applications", and "piperazine derivatives in medicine", reflecting its relevance in modern scientific inquiries.

The compound's structural complexity allows it to interact with various biological targets, particularly in the development of central nervous system (CNS) therapeutics. Recent studies highlight its potential role in modulating neurotransmitter receptors, aligning with trending topics such as "neuropharmacology advancements" and "precision medicine for neurological disorders". Its cyclopropylmethyl group enhances metabolic stability, a feature often explored in drug design optimization—a hot topic in AI-driven molecular modeling and computational chemistry forums.

From a synthetic chemistry perspective, 4-[4-(cyclopropylmethyl)piperazin-1-yl]aniline serves as a key precursor for heterocyclic compounds. Its aniline group enables facile functionalization, catering to queries like "amine derivatives in catalysis" and "building blocks for agrochemicals". The compound’s CAS 223786-07-0 is often cross-referenced in patents related to kinase inhibitors and G-protein-coupled receptor (GPCR) ligands, areas dominating recent biotech startup innovations.

Environmental and safety profiles of piperazine-based compounds are another focal point. While 223786-07-0 is not classified as hazardous, its handling aligns with broader discussions on "green chemistry principles" and "sustainable synthetic routes". Analytical methods for characterizing this compound, such as HPLC purity analysis and NMR spectroscopy, are frequently searched alongside its CAS number, underscoring its importance in quality control protocols.

In summary, 4-[4-(cyclopropylmethyl)piperazin-1-yl]aniline (CAS 223786-07-0) bridges multiple disciplines—from medicinal chemistry to material science. Its adaptability to current research trends, such as "fragment-based drug discovery" and "high-throughput screening", ensures its continued prominence in scientific literature and industrial applications.